Cas no 7726-03-6 (Cholesteryl valerate)
Cholesteryl valerate structure
Product Name:Cholesteryl valerate
CAS No:7726-03-6
MF:C32H54O2
MW:470.769970417023
MDL:MFCD00037706
CID:572781
PubChem ID:87565765
Update Time:2025-08-05
Cholesteryl valerate Chemical and Physical Properties
Names and Identifiers
-
- Cholest-5-en-3-ol (3b)-, 3-pentanoate
- Cholesterol Valerate
- [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] pentanoate
- 3β-Hydroxy-5-cholestene 3-pentanoate
- 5-Cholesten-3β-ol 3-pentanoate
- Cholesteryl pentanoate
- Valeric Acid Cholesterol Ester
- Cholesteryl valerate
- Cholesteryl n-valerate
- Cholesterol n-valerate
- 5-Cholesten-3-beta-ol N-valerate
- CE(5:0)
- CHOLESTERYL PENTANOATE (VALERATE)
- Cholest-5-en-3-yl pentanoate
- Cholesterol pentanoate
- 5:0 Cholesteryl ester
- Cholesteryl pentanoic acid
- Cholesterol pentanoic acid
- 5-Cholesten-3b-ol valerate
- Valeric acid cholesteryl ester
- Cholest-5-en-3b-ol valerate
- Cholest-5-en-3beta-yl v
- 7726-03-6
- AS-58819
- UNII-WJ4NKG39ZH
- 3beta-Hydroxy-5-cholestene 3-pentanoate
- Cholest-5-en-3-yl pentanoate #
- cholest-5-en-3beta-yl pentanoate
- (3b)-Cholest-5-en-3-ol pentanoate
- D95345
- NS00045259
- Cholest-5-en-3beta-yl valerate
- (3S,8S,9S,10R,13R,14S,17R)-10,13-Dimethyl-17-((R)-6-methylheptan-2-yl)-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl pentanoate
- Cholesteryl n-valerate, >=90% (HPLC; detection at 205 nm)
- Cholest-5-en-3-ol (3beta), pentanoate
- WJ4NKG39ZH
- 5-Cholesten-3beta-ol 3-pentanoate
- AKOS027381478
- CHOLESTEROLN-VALERATE
- Cholest-5-en-3-ol (3.beta.)-, pentanoate
- MFCD00037706
- CS-0185806
- SCHEMBL160533
- DTXSID90998503
- RWTQCZGAMKTBRV-PTHRTHQKSA-N
- (3b)-Cholest-5-en-3-ol pentanoic acid
- CHOLEST-5-EN-3-OL (3.BETA.)-, 3-PENTANOATE
- Cholesterol Valerate , 95%
- HY-W127585
- EINECS 231-773-4
-
- MDL: MFCD00037706
- Inchi: 1S/C32H54O2/c1-7-8-12-30(33)34-25-17-19-31(5)24(21-25)13-14-26-28-16-15-27(23(4)11-9-10-22(2)3)32(28,6)20-18-29(26)31/h13,22-23,25-29H,7-12,14-21H2,1-6H3/t23-,25+,26+,27-,28+,29+,31+,32-/m1/s1
- InChI Key: RWTQCZGAMKTBRV-PTHRTHQKSA-N
- SMILES: O(C(CCCC)=O)[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21
Computed Properties
- Exact Mass: 470.41200
- Monoisotopic Mass: 470.412
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 34
- Rotatable Bond Count: 10
- Complexity: 737
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: 10.5
Experimental Properties
- Color/Form: Not determined
- Density: 0.98
- Boiling Point: 530°Cat760mmHg
- Flash Point: 271.8°C
- Refractive Index: -32 ° (C=2, CHCl3)
- PSA: 26.30000
- LogP: 9.12980
- Vapor Pressure: 0.0±1.4 mmHg at 25°C
Cholesteryl valerate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: 24/25
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Cholesteryl valerate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Larodan | 64-0500-9-100mg |
Cholesteryl Valerate |
7726-03-6 | >99% | 100mg |
€40.00 | 2025-03-07 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C868925-1g |
Cholesterol Valerate |
7726-03-6 | 95% | 1g |
136.80 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | NX131-1g |
Cholesteryl valerate |
7726-03-6 | 95.0%(GC&T) | 1g |
¥206.0 | 2022-06-10 | |
| eNovation Chemicals LLC | D759246-5g |
CHOLESTEROL N-VALERATE |
7726-03-6 | 95.0% | 5g |
$130 | 2023-09-04 | |
| Chemenu | CM543535-10g |
Cholesteryl n-valerate |
7726-03-6 | 95%+ | 10g |
$*** | 2023-03-29 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-211086-5 g |
Cholesteryl n-valerate, |
7726-03-6 | 5g |
¥940.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-211086A-10 g |
Cholesteryl n-valerate, |
7726-03-6 | 10g |
¥1,602.00 | 2023-07-10 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1256476-10g |
Cholesteryl n-valerate |
7726-03-6 | 98% | 10g |
¥1006.00 | 2024-07-28 | |
| eNovation Chemicals LLC | D759246-250mg |
CHOLESTEROL N-VALERATE |
7726-03-6 | 95.0% | 250mg |
$60 | 2025-02-20 | |
| eNovation Chemicals LLC | D759246-5g |
CHOLESTEROL N-VALERATE |
7726-03-6 | 95.0% | 5g |
$180 | 2025-02-20 |
Cholesteryl valerate Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
7726-03-6 (Cholesteryl valerate) Related Products
- 1062-96-0(Cholesteryl hexanoate)
- 1183-04-6(Cholesteryl Decanoate)
- 604-33-1(Cholesterol Linoleate)
- 601-34-3(Cholesteryl palmitate)
- 521-13-1(Cholesteryl N-Butyrate)
- 1182-42-9(Cholesterol Caprylate)
- 1778-02-5(Pregnenolone acetate)
- 1908-11-8(Cholesterol Laurate)
- 633-31-8([(8S,9R,10R,13R,14S)-10,13-Dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] propanoate)
- 604-35-3(Cholesterol 3-Acetate)
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